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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B3427795 Get Quote

Introduction

Solvent Blue 97, also known by its Colour Index name C.I. 615290, is a synthetic

anthraquinone dye.[1] It is recognized for its brilliant reddish-blue hue and is widely utilized in

the coloring of various plastics and synthetic fibers due to its high heat stability, good

lightfastness, and excellent migration resistance.[2][3][4] This technical guide provides a

comprehensive overview of the synthesis and characterization of Solvent Blue 97, aimed at

researchers, scientists, and professionals in drug development and materials science.

Synthesis of Solvent Blue 97
The primary manufacturing method for Solvent Blue 97 involves the condensation reaction of

1,4-dihydroxyanthracene-9,10-dione (Quinizarin) with two molar equivalents of 2,6-diethyl-4-

methylbenzenamine.[1][5] A more refined process utilizes a boric ester as a catalyst to improve

reaction time and yield.[6][7]

Experimental Protocol for Synthesis
The following protocol is a detailed method for the laboratory-scale synthesis of Solvent Blue
97.[6]

Reactants:

Quinizarin (1,4-dihydroxyanthraquinone)
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Dihydroquinizarin

Trimethyl borate

90% Lactic acid

2,6-diethyl-4-methylaniline

Potassium hydroxide

Methanol

Procedure:

Under a nitrogen atmosphere, a mixture of 20.35 g of quinacridone, 20.38 g of

dihydroquinacridone, 10.8 g of trimethyl borate, and 8.71 g of 90% lactic acid is introduced

into 159.7 g of 2,6-diethyl-4-methylaniline.[6]

The mixture is heated to 115°C for 1 hour, during which methanol is distilled off.[6]

The temperature is then raised to 145°C and the mixture is stirred for 8 hours, with water

being distilled off during this period. The reaction progress is monitored by thin-layer

chromatography.[6]

After the reaction is complete, the mixture is cooled to 80°C, and 20.6 g of potassium

hydroxide powder is added.[6]

Air is passed through the mixture at 80°C for 4 hours.[6]

Over a period of 2 hours at 70°C, 290 ml of methanol is added dropwise, followed by stirring

at a gentle boil for 1 hour.[6]

Finally, the suspension is cooled to room temperature, filtered, and the collected solid is

washed with 200 ml of cold methanol, followed by 1 L of hot water (80°C) in batches.[6]

The resulting product is a blue crystalline powder of Solvent Blue 97.[6]
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Nitrogen Atmosphere Solvent Blue 97
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Figure 1: Synthesis Pathway of Solvent Blue 97.

Characterization of Solvent Blue 97
The characterization of the synthesized Solvent Blue 97 is crucial to confirm its identity and

purity. This involves determining its physicochemical properties and analyzing its spectroscopic

data.

Physicochemical Properties
The key physical and chemical properties of Solvent Blue 97 are summarized in the table

below.
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Property Value References

Chemical Formula C₃₆H₃₈N₂O₂ [1][2][8]

Molecular Weight 530.70 g/mol [1][8][9]

CAS Number 32724-62-2 [2][3][8]

Appearance Blue crystalline powder [6]

Melting Point 200-220 °C [2][10]

Boiling Point 641.1 ± 55.0 °C (Predicted) [3]

Density 1.45 g/cm³ [2]

Water Solubility < 1% (20 µg/L at 20°C) [3][8]

Light Fastness (in PS) 7-8 (on a scale of 1-8) [2]

Heat Resistance (in PS) Up to 300°C [2]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation of Solvent Blue 97.
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Spectroscopic Technique Data Summary References

Mass Spectrometry (MS)

A GC-MS spectrum is

available, confirming a

molecular weight of 530.712

g/mol .

[11][12]

¹H NMR Spectroscopy

Predicted ¹H NMR data is

available, but experimental

spectra were not found in the

searched literature.

[13]

¹³C NMR Spectroscopy

Predicted ¹³C NMR data is

available, but experimental

spectra were not found in the

searched literature.

[13]

UV-Vis Spectroscopy

When irradiated, it emits light

at wavelengths ranging from

415 to 455 nm, which is blue-

green in color.

[8]

Experimental Protocols for Characterization
Standard analytical techniques are employed for the characterization of Solvent Blue 97.

Melting Point Determination: A calibrated melting point apparatus is used. A small amount of

the dried crystalline powder is packed into a capillary tube and heated at a controlled rate.

The temperature range over which the substance melts is recorded.

Solubility Testing: A known amount of Solvent Blue 97 is added to a specific volume of a

solvent (e.g., water, ethanol, acetone) at a controlled temperature. The mixture is agitated

until saturation is reached, and the concentration of the dissolved solute is determined.

UV-Visible Spectroscopy: A solution of Solvent Blue 97 in a suitable solvent (e.g., ethanol) is

prepared. The absorbance of the solution is measured over a range of wavelengths (typically

200-800 nm) using a UV-Vis spectrophotometer to determine the wavelength of maximum

absorbance (λmax).
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Mass Spectrometry (MS): The sample is introduced into the mass spectrometer. The

molecules are ionized, and the resulting ions are separated based on their mass-to-charge

ratio (m/z). This provides information about the molecular weight and fragmentation pattern

of the compound.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample is dissolved in a deuterated

solvent and placed in a strong magnetic field. The sample is irradiated with radio waves, and

the absorption of energy by the atomic nuclei is detected. ¹H and ¹³C NMR spectra provide

detailed information about the molecular structure.
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Figure 2: General Workflow for the Characterization of Solvent Blue 97.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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